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Compound of Interest

Compound Name: RU 43044

Cat. No.: B1680178

For researchers, scientists, and drug development professionals, the proper disposal of
laboratory chemicals is a critical component of ensuring a safe and compliant work
environment. This guide provides essential safety and logistical information for the proper
disposal of RU-43044, a selective glucocorticoid receptor antagonist used in research. Due to
the absence of a specific Safety Data Sheet (SDS) for RU-43044, a conservative approach
treating the substance as potentially hazardous is mandatory.

Chemical and Physical Properties of RU-43044

While a comprehensive hazard profile for RU-43044 is not readily available, the following
chemical data has been compiled from supplier information.[1] This information is crucial for
proper labeling and documentation of chemical waste.

Property Value

CAS Number 136959-96-1
Chemical Formula C29H3402
Molecular Weight 414.58 g/mol
Appearance Solid powder
Solubility Soluble in DMSO

Short term (days to weeks) at 0-4°C; Long term

Storage
(months to years) at -20°C[1]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1680178?utm_src=pdf-interest
https://www.medkoo.com/products/26608
https://www.medkoo.com/products/26608
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

One supplier notes that RU-43044 is shipped as a non-hazardous chemical.[1] However,
without a formal SDS, this information should be treated with caution, and the precautionary
principle applied.

Step-by-Step Disposal Protocol for RU-43044

The following protocol is based on general best practices for the disposal of research
chemicals with unknown hazard profiles.

1. Personal Protective Equipment (PPE):

o Always wear standard laboratory PPE, including safety glasses or goggles, a lab coat, and
chemical-resistant gloves, when handling RU-43044.

2. Waste Identification and Segregation:

o Treat RU-43044 as hazardous chemical waste. Do not dispose of RU-43044 in the regular
trash or down the drain.

o Solid Waste:

o Collect any solid RU-43044, contaminated consumables (e.g., weigh boats, pipette tips,
gloves), and empty containers in a designated, compatible, and clearly labeled hazardous
waste container.

o Ensure the container is kept closed when not in use.
e Liquid Waste:

o If RU-43044 is dissolved in a solvent (e.g., DMSO), the entire solution must be disposed of
as hazardous waste.

o Collect liquid waste in a designated, leak-proof, and compatible waste container.

o Do not mix RU-43044 waste with other incompatible chemical waste streams. For
instance, keep organic solvent waste separate from aqueous waste.

3. Waste Container Labeling:
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» Label all waste containers with the following information:

The words "Hazardous Waste"

o

o The full chemical name: RU-43044
o The CAS Number: 136959-96-1
o The solvent used (if applicable) and its approximate concentration.
o An estimate of the quantity of waste.
o The date the waste was first added to the container.
o Your name, laboratory, and contact information.
4. Storage of Chemical Waste:

o Store waste containers in a designated and secure satellite accumulation area within the
laboratory.

e Ensure the storage area is away from ignition sources and incompatible chemicals.

e Secondary containment (e.g., a larger, chemically resistant bin) is recommended to contain
any potential leaks or spills.

5. Scheduling Waste Pickup:

o Follow your institution's specific procedures for the collection of hazardous chemical waste.
This typically involves contacting your institution's Environmental Health and Safety (EHS)
department to schedule a pickup.

Experimental Context: The Glucocorticoid Receptor
Signaling Pathway

RU-43044 is a selective antagonist of the glucocorticoid receptor (GR). Understanding its
mechanism of action provides context for its use in research and underscores the importance
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of proper handling. The diagram below illustrates a simplified overview of the GR signaling
pathway and the role of an antagonist like RU-43044.
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Simplified Glucocorticoid Receptor (GR) signaling pathway and the inhibitory action of RU-
43044.

In this pathway, glucocorticoids normally bind to the inactive GR complex in the cytoplasm,
leading to its activation and translocation to the nucleus. There, it regulates the transcription of
target genes. RU-43044, as an antagonist, binds to the GR but does not induce the
conformational changes necessary for activation, thereby blocking the downstream signaling

cascade.[2]

Disposal Workflow

The following flowchart provides a logical guide for the disposal of RU-43044 and its
associated waste.
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Decision-making workflow for the proper disposal of RU-43044 waste.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of
RU-43044, fostering a secure laboratory environment. Always consult your institution's specific
chemical hygiene and waste disposal plans for local requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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